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Cat. No.: B15378039 Get Quote

A comprehensive benchmark of 2,3,4,6-tetranitroaniline (TNA) against established military

explosives—TNT, RDX, HMX, and Tetryl—reveals its standing as a powerful energetic material.

This guide provides a detailed comparison of their key performance characteristics, supported

by standardized experimental data, offering valuable insights for researchers and scientists in

the field of energetic materials.

This report outlines the critical performance parameters of TNA and contrasts them with some

of the most utilized military-grade explosives. The data presented is collated from various

technical reports and scientific publications, with a focus on detonation velocity, detonation

pressure, and impact sensitivity. Detailed experimental protocols for these key metrics are also

provided to ensure a thorough understanding of the testing methodologies.

Performance Characteristics: A Comparative
Overview
The following table summarizes the key performance indicators for 2,3,4,6-tetranitroaniline
(TNA) and the selected military-grade explosives. These values are essential for assessing the

energetic output and handling safety of these materials.
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Explosive
Compound

Abbreviatio
n

Density
(g/cm³)

Detonation
Velocity
(m/s)

Detonation
Pressure
(kbar)

Impact
Sensitivity
(Figure of
Insensitivity
)

2,3,4,6-

Tetranitroanili

ne

TNA 1.76 7500 244 ~90

Trinitrotoluen

e
TNT 1.654 6900 190 100[1][2][3]

Cyclotrimethy

lenetrinitrami

ne

RDX 1.82 8750[2] 338 80[2][3]

Cyclotetramet

hylenetetranit

ramine

HMX 1.91[2] 9100[2] 393 65-70

N-methyl-

N,2,4,6-

tetranitroanili

ne

Tetryl 1.73[4] 7570[5] 260 90-105[6]

Experimental Protocols
The determination of the performance characteristics of high explosives is conducted under

strict, standardized procedures to ensure safety and data comparability. The following sections

detail the methodologies for the key experiments cited in this guide.

Detonation Velocity Measurement
The velocity at which a detonation wave propagates through an explosive is a critical measure

of its performance. The D'Autriche method is a commonly employed technique for this

measurement.
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Figure 1. Workflow for Detonation Velocity Measurement (D'Autriche Method).

In this method, a detonating cord of a known velocity is placed in contact with the explosive

charge at two distinct points. The detonation of the main charge initiates the cord at these

points, and the two resulting detonation waves in the cord travel towards each other, eventually

colliding. The point of collision is marked on a witness plate, and by measuring the distances,

the detonation velocity of the explosive sample can be calculated.

Detonation Pressure Measurement (Plate Dent Test)
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The Plate Dent Test is a widely used method to determine the detonation pressure of an

explosive, which is a measure of its brisance or shattering effect.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://pubs.acs.org/doi/10.1021/acs.iecr.0c06294
https://apps.dtic.mil/sti/tr/pdf/ADA268773.pdf
https://www.benchchem.com/product/b15378039#benchmark-testing-of-2-3-4-6-tetranitroaniline-against-military-grade-explosives
https://www.benchchem.com/product/b15378039#benchmark-testing-of-2-3-4-6-tetranitroaniline-against-military-grade-explosives
https://www.benchchem.com/product/b15378039#benchmark-testing-of-2-3-4-6-tetranitroaniline-against-military-grade-explosives
https://www.benchchem.com/product/b15378039#benchmark-testing-of-2-3-4-6-tetranitroaniline-against-military-grade-explosives
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15378039?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15378039?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

